Cas no 63160-46-3 (2,5-dihydroxy-6-(3-methylbut-3-en-1-ynyl)benzaldehyde)

• Product Name: 2,5-dihydroxy-6-(3-methylbut-3-en-1-ynyl)benzaldehyde
• CAS No: 63160-46-3
• Molecular Formula: C₁₂H₁₀O₃
• Molecular Weight: 202.206
• CID: 2055710
• PubChem ID: 11593647

2,5-dihydroxy-6-(3-methylbut-3-en-1-ynyl)benzaldehyde Properties

Names and Identifiers

• 2,5-dihydroxy-6-(3-methylbut-3-en-1-ynyl)benzaldehyde
• Frustulosin
• 3,6-Dihydroxy-2-(3-methyl-3-buten-1-ynyl)benzaldehyde
• 3,6-dihydroxy-2-(3-methylbut-3-en-1-ynyl)benzaldehyde
• 63160-46-3
• 3,6-Dihydroxy-2-(3-methylbut-3-en-1-yn-1-yl)benzaldehyde
• 3,6-dihydroxy-2-(3-methyl-3-buten-1-in-1-yl)benzaldehyde
• DTXSID60469119
• CHEBI:198255
• DB-217830
• 3,6-Dihydroxy-2-(3-methyl-3-buten-1-yn-1-yl)benzaldehyde

• InChIKey： ZEFPFLXIQAIPNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O3/c1-8(2)3-4-9-10(7-13)12(15)6-5-11(9)14/h5-7,14-15H,1H2,2H3
• SMILES： CC(=C)C#CC1=C(C=CC(=C1C=O)O)O

Computed Properties

• Exact Mass: 202.062994177g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.062994177g/mol
• Heavy Atom Count: 15
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes